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Compound of Interest

Compound Name: Butyl 4-methylbenzenesulfonate

Cat. No.: B1265389

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Butyl 4-methylbenzenesulfonate, a
versatile reagent in organic synthesis, particularly relevant to drug development and materials
science. This document outlines its chemical properties, detailed synthesis and purification
protocols, and key chemical transformations.

Core Molecular and Physical Properties

Butyl 4-methylbenzenesulfonate, also known as butyl tosylate, is the ester of butanol and 4-
methylbenzenesulfonic acid. It is a stable and effective alkylating agent due to the excellent
leaving group nature of the tosylate anion.

Property Value Citation(s)
Molecular Formula C11H1603S [1]
Molecular Weight 228.31 g/mol [1]
CAS Number 778-28-9 [2]
Appearance C.:olc')rless to light yellow clear

liquid
Boiling Point 170-172 °C at 10 mmHg [3][4]
Density 1.12 g/mL [4]
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Synthesis of Butyl 4-methylbenzenesulfonate

The most common and efficient synthesis of Butyl 4-methylbenzenesulfonate involves the
reaction of p-toluenesulfonyl chloride with n-butanol. This reaction, a classic example of
tosylation, proceeds via a nucleophilic attack of the alcohol's oxygen on the sulfur atom of the
sulfonyl chloride.[3]

Experimental Protocol: Synthesis

Materials:
 p-Toluenesulfonyl chloride

n-Butanol

Pyridine (or another suitable base like triethylamine)

Diethyl ether (or other suitable extraction solvent)

5 N Sodium hydroxide solution

Anhydrous potassium carbonate

Procedure:

In a round-bottomed flask equipped with a mechanical stirrer and a dropping funnel, dissolve
p-toluenesulfonyl chloride in a suitable solvent such as diethyl ether.

e Cool the flask in an ice bath to below 15°C.[5]

e Slowly add a solution of n-butanol and pyridine (acting as a base to neutralize the HCI
byproduct) to the stirred solution of p-toluenesulfonyl chloride. Maintain the temperature
below 15°C throughout the addition.[3][5]

» After the addition is complete, continue stirring the reaction mixture for several hours at room
temperature to ensure the reaction goes to completion.[5]

o Work-up:
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o Separate the oily layer from the aqueous layer.

o Add petroleum ether or benzene to the oily layer to facilitate separation and wash it
thoroughly with a 10% sodium hydroxide solution.[5]

o Dry the organic layer over anhydrous potassium carbonate.[5]

o Filter the solution to remove the drying agent.

o Remove the solvent by distillation. This can be conveniently done by adding the solution
from a separatory funnel to a Claisen flask heated on a steam bath.[5]
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Synthesis Workflow for Butyl 4-methylbenzenesulfonate.

Purification

The crude Butyl 4-methylbenzenesulfonate is typically purified by vacuum distillation to yield
a high-purity product.[3]

Experimental Protocol: Vacuum Distillation

Apparatus:

Claisen flask

Vacuum source (vacuum pump or water aspirator)

Heating mantle

Condenser
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¢ Receiving flask
Procedure:

+ Assemble the vacuum distillation apparatus. Ensure all ground glass joints are properly
greased to maintain a good seal.

o Transfer the crude Butyl 4-methylbenzenesulfonate to the Claisen flask.
¢ Begin reducing the pressure inside the apparatus using the vacuum source.[6]
¢ Once a stable low pressure is achieved, begin heating the Claisen flask.[6]

¢ Collect the fraction that distills at 170-171°C under a pressure of 10 mmHg. A forerun may be
collected at a lower temperature.[5]

« After the distillation is complete, allow the apparatus to cool to room temperature before
slowly reintroducing air into the system.[6]
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Purification Workflow for Butyl 4-methylbenzenesulfonate.

Chemical Reactions and Mechanisms
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Butyl 4-methylbenzenesulfonate is an excellent substrate for bimolecular nucleophilic
substitution (Sn2) reactions. The tosylate group is a highly effective leaving group, facilitating
the attack of a wide range of nucleophiles on the butyl chain.

Sn2 Reaction with Amines

A common application in drug development is the reaction of tosylates with amines to form
substituted amines. The reaction proceeds via a backside attack of the amine nucleophile on
the carbon atom attached to the tosylate group, leading to an inversion of stereochemistry if the
carbon is a chiral center.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Butyl 4-methylbenzenesulfonate: A Comprehensive
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1265389#butyl-4-methylbenzenesulfonate-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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